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Compound of Interest

4-Chloro-2-(chloromethyl)-1-
Compound Name:
iodobenzene

cat. No.: B1373888

Disclaimer: A specific Material Safety Data Sheet (MSDS) for 4-Chloro-2-(chloromethyl)-1-
iodobenzene was not publicly available at the time of this writing. This document is a
comprehensive technical guide synthesized from the safety data of structurally similar
compounds. The information herein is intended for researchers, scientists, and drug
development professionals to foster an understanding of the potential hazards and safe
handling procedures associated with this class of chemicals. All data should be treated as
representative and not as a direct substitute for a substance-specific MSDS provided by a
chemical supplier.

Chemical Identification and Properties

This guide compiles data from several related halogenated benzene derivatives to provide a
safety and handling profile. The primary analogues referenced include isomers and compounds

with similar functional groups.

Table 1: Chemical Identification of 4-Chloro-2-(chloromethyl)-1-iodobenzene and Its Analogs
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Molecular Weight (

Compound Name CAS Number Molecular Formula
g/mol )

4-Chloro-2-
(chloromethyl)-1- N/A C7HsClzl ~286.93
iodobenzene
4-Chloro-1-
(chloromethyl)-2- 882689-32-9 C7HsClzl 271.92 (Calculated)[1]
iodobenzene
4-Bromo-2-
(chloromethyl)-1- 1261817-10-0 C7HsBrClI 331.37[2]
iodobenzene
1-(Chloromethyl)-2- »
) 59473-45-9 C7HsCll Not Specified
iodobenzene
4-Chloro-2-iodo-1-

33184-48-4 C7HeClI 252.48[3]

methylbenzene

Table 2: Physical and Chemical Properties of Related Compounds
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1-Chloro-4-
) Chlorobenzene
Property iodobenzene (CAS Notes
(CAS 108-90-7)
637-87-6)
The target compound
Appearance Light cream solid[4] Colorless liquid[5] is likely to be a solid at
room temperature.
] Odor may vary based
Odor Odorless[4] Almond-like[5] ) -
on impurities.
Melting Point 52 - 55 °C[4] -45.6 °C[5]
- _ 226 - 227 °C @ 760
Boiling Point 132 °C[5]
mmHg[4]
The target compound
) 29.44 °C (Closed )
Flash Point 108 °C[4] is expected to be
Cup)[5] :
combustible.[6]
N ) Soluble in methanol, Low water solubility is
Solubility Insoluble in water.[7]

diethyl ether.[5]

expected.

Vapor Density

Not Applicable (Solid)
[4]

3.88 (Air = 1)[5]

Specific Gravity

No data available

1.1058 (Water = 1)[5]

Hazard Identification and Classification

Based on GHS classifications of analogous compounds, 4-Chloro-2-(chloromethyl)-1-

iodobenzene is anticipated to be a hazardous substance. The presence of chloro,

iodobenzene, and particularly the reactive chloromethyl group suggests significant potential for

irritation, toxicity, and corrosive action.[1]

Table 3: GHS Hazard Classifications for Analogous Compounds
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GHS Classification & Statements
Hazard Class ]
(Representative)

Warning/Danger: Harmful if swallowed (H302),
o ) Harmful in contact with skin (H312), Harmful if

Acute Toxicity (Oral, Dermal, Inhalation) ) N
inhaled (H332).[8] Some analogs are classified

as fatal in contact with skin (H310).

Danger/Warning: Causes severe skin burns and
) ) o eye damage (H314).[9][10] Causes skin irritation
Skin Corrosion/Irritation o _
(H315).[3] May cause an allergic skin reaction

(H317).

Danger/Warning: Causes serious eye damage
Serious Eye Damage/Irritation (H318).[10] Causes serious eye irritation
(H319).[3]

Warning: May cause respiratory irritation

Specific Target Organ Toxicity (Single
P J g Y (Single) (H335).[3][10]

Warning: Very toxic to aquatic life with long

Aquatic Hazard )
lasting effects (H410).[6]

Experimental Protocols

Detailed experimental protocols for the toxicological and physical hazard testing of these
specific compounds are not available in the summarized safety data sheets. However, these
values are typically determined using standardized methodologies, such as those established
by the Organisation for Economic Co-operation and Development (OECD) Guidelines for the
Testing of Chemicals.

For instance, acute toxicity is often evaluated via studies like:
o OECD 420: Acute Oral Toxicity - Fixed Dose Procedure
o OECD 402: Acute Dermal Toxicity

o OECD 403: Acute Inhalation Toxicity

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-1-chloro-2-iodobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-iodobenzotrifluoride
https://pubchem.ncbi.nlm.nih.gov/compound/1-_Chloromethyl_-2-iodobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/Benzene_-4-chloro-2-iodo-1-methyl
https://pubchem.ncbi.nlm.nih.gov/compound/1-_Chloromethyl_-2-iodobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/Benzene_-4-chloro-2-iodo-1-methyl
https://pubchem.ncbi.nlm.nih.gov/compound/Benzene_-4-chloro-2-iodo-1-methyl
https://pubchem.ncbi.nlm.nih.gov/compound/1-_Chloromethyl_-2-iodobenzene
https://www.inchem.org/documents/icsc/icsc/eics1763.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1373888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Skin and eye irritation/corrosion are typically assessed using:
o OECD 404: Acute Dermal Irritation/Corrosion
o OECD 405: Acute Eye Irritation/Corrosion

Professionals seeking to replicate or validate these findings should consult the full, substance-
specific regulatory filings, which would contain detailed experimental reports.

Handling, Storage, and Emergency Procedures

Safe handling and storage are paramount for minimizing risk. The following protocols are
synthesized from recommendations for analogous compounds.

Exposure Controls and Personal Protection

» Engineering Controls: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood. Eyewash stations and safety showers must be readily accessible.[11]

» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear chemically resistant gloves (e.g., Butyl rubber) and protective
clothing to prevent skin contact.[11]

o Respiratory Protection: If dust or vapors are generated, use a NIOSH/MSHA-approved
respirator with an appropriate cartridge for organic vapors.[11]

Handling and Storage

» Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust or vapors.[11]
Wash thoroughly after handling.[4]

» Storage: Store in a cool, dry, well-ventilated place away from direct sunlight and incompatible
materials such as strong oxidizing agents.[11][12] Keep containers tightly closed.[11] Store
locked up.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://pim-resources.coleparmer.com/sds/10581.pdf
https://pim-resources.coleparmer.com/sds/10581.pdf
https://pim-resources.coleparmer.com/sds/10581.pdf
https://pim-resources.coleparmer.com/sds/10581.pdf
https://www.fishersci.com/store/msds?partNumber=AC146480250&productDescription=1-CHLORO-4-IODOBENZENE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/10581.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1344030&productDescription=12-DICHLRO-4-IODOBNZENE+9+250G&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/10581.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1373888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

First Aid Measures

The following diagram outlines a logical workflow for first aid response to an exposure event.

Exposure Event

Exposure Occurs

Inhaled Skin/Clothing Eyes Swallowed
Immedigte Actions
\ \ \
Inhalation: Skin Contact: Eye Contact: Ingestion:
Move to fresh air. If not breathing, Immediately remove contaminated clothing. Rinse with water for 15+ min. Do NOT induce vomiting.
give artificial respiration. Wash with soap and water for 15+ min. Remove contact lenses if possible. Rinse mouth with water.

{;/Iedical Response

Seek Immediate Medical Attention
Show SDS to the doctor.

Click to download full resolution via product page

First aid response workflow for chemical exposure.

Accidental Release Measures

The following diagram illustrates a standard procedure for responding to a chemical spill.
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Spill Detected

Evacuate Personnel
Ensure Adequate Ventilation

'

Wear Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill
Use inert absorbent material
(e.g., sand, earth)

Collect Material
Sweep or shovel into suitable,
closed containers for disposal

Clean Area
Wash spill site after material
pickup is complete

Dispose of Waste
Contact licensed professional waste
disposal service

Click to download full resolution via product page

General workflow for chemical spill response.

Stability and Reactivity

+ Reactivity: The chloromethyl group provides a reactive site for nucleophilic substitution.[1]

* Chemical Stability: Stable under recommended storage conditions.
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Conditions to Avoid: Heat, flames, sparks, and exposure to direct sunlight.[12]

Incompatible Materials: Strong oxidizing agents.[4]

Hazardous Decomposition Products: Thermal decomposition may produce toxic fumes,
including carbon monoxide, carbon dioxide, hydrogen chloride gas, and hydrogen iodide.[4]

Toxicological and Ecological Information

Toxicological Information: The toxicological properties have not been thoroughly investigated
for most of these specific compounds.[13] However, based on the hazard classifications,
they are presumed to be harmful or toxic via oral, dermal, and inhalation routes. The primary
health effects are severe irritation or burns to the skin, eyes, and respiratory tract.[10]

Ecological Information: Many halogenated benzene compounds are very toxic to aquatic life,
and some have long-lasting effects.[6] It is strongly advised not to let this chemical enter the
environment.[6] Spills should be prevented from entering drains or water courses.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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